Cas no 54383-36-7 (Noscapine N-Oxide)

• Product Name: Noscapine N-Oxide
• CAS No: 54383-36-7
• Molecular Formula: C₂₂H₂₃NO₈
• Molecular Weight: 429.42000
• CID: 940966
• PubChem ID: 41058

Noscapine N-Oxide Properties

Names and Identifiers

• Noscapine N-Oxide
• α-narcotine N-oxide
• 1(3H)-Isobenzofuranone, 6,7-dimethoxy-3-(5,6,7,8-tetrahydro-4-methoxy-6-methyl-1,3-dioxolo(4,5-g)isoquinolin-5-yl)-, N-oxide, (S-(R*,S*))-
• l-alpha-Narcotine N-oxide
• 54383-36-7
• 6,7-dimethoxy-3-[(5S)-4-methoxy-6-methyl-6-oxido-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium-5-yl]-3H-2-benzofuran-1-one
• DTXSID50969496
• 6,7-Dimethoxy-3-(4-methoxy-6-methyl-6-oxo-5,6,7,8-tetrahydro-2H-6lambda~5~-[1,3]dioxolo[4,5-g]isoquinolin-5-yl)-2-benzofuran-1(3H)-one

• InChIKey： HFGDOEGDRDVXPX-VVESCEMWSA-N
• Inchi： InChI=1S/C22H23NO8/c1-23(25)8-7-11-9-14-20(30-10-29-14)21(28-4)15(11)17(23)18-12-5-6-13(26-2)19(27-3)16(12)22(24)31-18/h5-6,9,17-18H,7-8,10H2,1-4H3/t17-,18?,23?/m0/s1
• SMILES： C[N+]1(CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3)[O-]

Computed Properties

• Exact Mass: 429.14200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 429.142367
• Heavy Atom Count: 31
• Complexity: 692
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 90.5

Experimental Properties

• LogP: 2.85320
• PSA: 101.88000
• Boiling Point: °Cat760mmHg
• Flash Point: °C